Cas no 475198-81-3 (N-(4-hydroxy-2,4-diphenyl-4,5-dihydro-1,3-thiazol-5-yl)benzamide hydrochloride)

• Product Name: N-(4-hydroxy-2,4-diphenyl-4,5-dihydro-1,3-thiazol-5-yl)benzamide hydrochloride
• CAS No: 475198-81-3
• MF: C₂₂H₁₉ClN₂O₂S
• MW: 410.916463136673
• CID: 6024497
• PubChem ID: 18552861
• Update Time: 2025-06-10

N-(4-hydroxy-2,4-diphenyl-4,5-dihydro-1,3-thiazol-5-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxy-2,4-diphenyl-4,5-dihydro-1,3-thiazol-5-yl)benzamide hydrochloride
• N-(4-hydroxy-2,4-diphenyl-4,5-dihydrothiazol-5-yl)benzamide hydrochloride
• F0288-0070
• 475198-81-3
• AKOS026677688
• N-(4-hydroxy-2,4-diphenyl-5H-1,3-thiazol-5-yl)benzamide;hydrochloride

• Inchi： 1S/C22H18N2O2S.ClH/c25-19(16-10-4-1-5-11-16)23-21-22(26,18-14-8-3-9-15-18)24-20(27-21)17-12-6-2-7-13-17;/h1-15,21,26H,(H,23,25);1H
• InChI Key： NRTKRNMVXQXEAF-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2)N=C(C2C=CC=CC=2)SC1NC(C1C=CC=CC=1)=O.Cl

Computed Properties

• Exact Mass: 410.0855767g/mol
• Monoisotopic Mass: 410.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-hydroxy-2,4-diphenyl-4,5-dihydro-1,3-thiazol-5-yl)benzamide hydrochloride

N-(4-hydroxy-2,4-diphenyl-4,5-dihydro-1,3-thiazol-5-yl)benzamide hydrochloride (CAS No. 475198-81-3): An Overview

N-(4-hydroxy-2,4-diphenyl-4,5-dihydro-1,3-thiazol-5-yl)benzamide hydrochloride (CAS No. 475198-81-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles and is characterized by its unique structural features, which include a hydroxy group, diphenyl substitution, and a benzamide moiety. These structural elements contribute to its biological activity and make it a promising candidate for various pharmacological studies.

The chemical structure of N-(4-hydroxy-2,4-diphenyl-4,5-dihydro-1,3-thiazol-5-yl)benzamide hydrochloride can be represented as follows: C₂₀H₁₈N₂O₂S·HCl. The presence of the thiazole ring and the benzamide group provides this compound with a high degree of functional versatility. The thiazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets. The benzamide moiety, on the other hand, is often associated with anti-inflammatory and analgesic properties.

Recent research has focused on the potential of N-(4-hydroxy-2,4-diphenyl-4,5-dihydro-1,3-thiazol-5-yl)benzamide hydrochloride as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes it a valuable tool for understanding the molecular mechanisms underlying these conditions and for developing novel therapeutic strategies.

In addition to its enzymatic inhibition properties, N-(4-hydroxy-2,4-diphenyl-4,5-dihydro-1,3-thiazol-5-yl)benzamide hydrochloride has been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry or replication processes within host cells. These findings suggest that this compound could be further developed as a broad-spectrum antiviral agent.

The pharmacokinetic properties of N-(4-hydroxy-2,4-diphenyl-4,5-dihydro-1,3-thiazol-5-yl)benzamide hydrochloride have also been studied in detail. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Toxicity studies have indicated that N-(4-hydroxy-2,4-diphenyl-4,5-dihydro-1,3-thiazol-5-yl)benzamide hydrochloride is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further safety evaluations are necessary to ensure its long-term safety and efficacy in human subjects. Ongoing clinical trials are aimed at assessing the safety and efficacy of this compound in various disease models.

In conclusion, N-(4-hydroxy-2,4-diphenyl-4,5-dihydro-1,3-thiazol-5-yl)benzamide hydrochloride (CAS No. 475198-81-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. As more studies are conducted and new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding of various disease mechanisms and in the development of novel treatments.